Cas no 61718-86-3 (5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile)

5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile structure
61718-86-3 structure
Product Name:5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile
CAS No:61718-86-3
MF:C12H10F3NO
MW:241.20911359787
MDL:MFCD02260654
CID:867636
Update Time:2026-04-29

5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile
    • 5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile
    • MDL： MFCD02260654
    • Inchi： InChI=1S/C12H10F3NO/c13-12(14,15)10-6-4-9(5-7-10)11(17)3-1-2-8-16/h4-7H,1-3H2
    • InChI Key： ZDPAIFYBUBUJCZ-UHFFFAOYSA-N
    • SMILES： C(CC#N)CC(=O)C1=CC=C(C=C1)C(F)(F)F

Computed Properties

  • Exact Mass: 241.07100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 40.86000
  • LogP: 3.58198

5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203728-2g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile
 61718-86-3 97%
2g
 ￡672.00 2022-03-01
Fluorochem
203728-5g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile
 61718-86-3 97%
5g
 ￡1447.00 2022-03-01
Fluorochem
203728-1g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile
 61718-86-3 97%
1g
 ￡424.00 2022-03-01
abcr
AB363776-1 g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile, 97%; .
 61718-86-3 97%
1g
 €748.70 2023-04-26
abcr
AB363776-2 g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile, 97%; .
 61718-86-3 97%
2g
 €1140.10 2023-04-26
abcr
AB363776-1g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile, 97%; .
 61718-86-3 97%
1g
 €747.30 2025-04-17
abcr
AB363776-2g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile, 97%; .
 61718-86-3 97%
2g
 €1138.80 2025-04-17
abcr
AB363776-5g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile, 97%; .
 61718-86-3 97%
5g
 €2353.30 2025-04-17
abcr
AB363776-5 g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile, 97%; .
 61718-86-3 97%
5g
 €2356.60 2023-04-26
A2B Chem LLC
AG72679-1g
5-Oxo-5-(4-trifluoromethylphenyl)valeronitrile
 61718-86-3 97%
1g
 $516.00 2024-04-19

5-oxo-5-[4-(trifluoromethyl)phenyl]pentanenitrile Related Literature

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